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Compound of Interest

Compound Name: IR-797 chloride

Cat. No.: B15556525

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of IR-797
chloride, a near-infrared (NIR) cyanine dye, in various laboratory solvents. This document is
intended to be a valuable resource for researchers, scientists, and professionals in drug
development who utilize IR-797 chloride in their work.

Core Topic: IR-797 Chloride Solubility

IR-797 chloride is a lipophilic cationic dye with applications in photodynamic therapy, in vivo
imaging, and flow cytometry. Its solubility is a critical parameter for the preparation of stock
solutions, formulation of delivery systems, and the design of experimental protocols.

Quantitative Solubility Data

The solubility of IR-797 chloride varies significantly across different solvents, a key
consideration for its practical application. The following table summarizes the available
guantitative and qualitative solubility data for IR-797 chloride. It is important to note that the
solubility of cyanine dyes can be influenced by factors such as purity, temperature, and the
presence of co-solvents.
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Solvent

Solubility

Remarks

Dimethyl Sulfoxide (DMSO)

10 mg/mL

Ultrasonic assistance may be
required. It is recommended to
use newly opened, anhydrous
DMSO as the solvent is

hygroscopic.

Methanol

Soluble

While specific quantitative data
is not readily available, IR-797
chloride is widely reported to

be soluble in methanol.

Dimethylformamide (DMF)

~10 mg/mL (estimated)

Based on the solubility of

similar cyanine dyes like Cy7.

Based on the solubility of

Ethanol ~5 mg/mL (estimated) o ] ]
similar cyanine dyes like Cy7.
As a non-sulfonated cyanine
dye, IR-797 chloride exhibits
Water Poorly soluble

limited solubility in agueous

solutions.

Phosphate-Buffered Saline
(PBS, pH 7.2)

~1 mg/mL (estimated)

Based on the solubility of

similar cyanine dyes like Cy7.

Experimental Protocols
General Protocol for Determining the Solubility of a

Solid Compound

This section outlines a generalized experimental protocol for determining the solubility of a

solid compound, such as IR-797 chloride, in a given solvent. This method is based on the

principle of creating a saturated solution and then quantifying the amount of dissolved solute.

Materials:

¢ IR-797 chloride
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e Solvent of interest

¢ Vials with screw caps

» Vortex mixer

o Thermostatically controlled shaker or incubator
e Centrifuge

e Syringe filters (e.g., 0.22 um PTFE)

e Analytical balance

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (or a UV-
Vis spectrophotometer)

e Volumetric flasks and pipettes
Procedure:
o Preparation of a Supersaturated Solution:

o Add an excess amount of IR-797 chloride to a known volume of the solvent in a vial. The
exact amount should be more than what is expected to dissolve.

o Seal the vial tightly to prevent solvent evaporation.
o Equilibration:

o Agitate the mixture at a constant temperature using a shaker or incubator for a sufficient
period (e.g., 24-48 hours) to ensure that equilibrium is reached. The solution should be
saturated with the solute, with excess solid remaining.

e Separation of Undissolved Solid:

o Centrifuge the vial at a high speed to pellet the undissolved solid.
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o Carefully withdraw the supernatant using a syringe and filter it through a syringe filter to

remove any remaining solid particles.

e Quantification of Dissolved Solute:

o Using HPLC:

Prepare a series of standard solutions of IR-797 chloride of known concentrations in
the same solvent.

Generate a calibration curve by plotting the peak area from the HPLC chromatograms
against the concentration of the standard solutions.

Dilute the filtered saturated solution with a known factor to bring its concentration within
the range of the calibration curve.

Inject the diluted sample into the HPLC system and determine its concentration from the
calibration curve.

Calculate the original concentration in the saturated solution by accounting for the
dilution factor.

o Using Gravimetric Analysis (for non-volatile solutes):

Accurately weigh an empty, dry container.
Transfer a known volume of the filtered saturated solution to the container.

Evaporate the solvent completely under a gentle stream of nitrogen or in a vacuum
oven at a temperature that does not degrade the solute.

Once the solvent is fully evaporated, weigh the container with the dried solute.

The mass of the dissolved solute is the final weight minus the initial weight of the
container.

Calculate the solubility in mg/mL or g/L.
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» Reporting:

o Report the solubility as the mean of at least three independent measurements, along with
the standard deviation and the temperature at which the determination was performed.

Visualizations

The following diagrams, generated using Graphviz, illustrate key experimental workflows and
logical relationships relevant to the use of IR-797 chloride.
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Workflow for Solubility Determination

Preparation

Add excess IR-797 chloride to solvent

l

Seal vial

Equilibration

Agitate at constant temperature (24-48h)

Separation Quantification
Centrifuge to pellet solid Prepare standard solutions
Filter supernatant Generate calibration curve (HPLC/UV-Vis)

'

P Analyze filtered saturated solution

'

Calculate solubility
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Application Workflow: IR-797 Chloride

Solution Preparation

Dissolve IR-797 chloride in appropriate solvent (e.g., DMSO) Prepare stock solution

In Vivo Imaging

In Vivo Imaging WorLﬂow

l Applications l

Flow Cytometry

Formulate IR-797 chloride nanoparticles

:

Administer to animal model

:

Flow éytometry Workflow

Prepare single-cell suspension

:

Incubate cells with IR-797 chloride

Acquire images using NIR imaging system

:

Wash cells

:

Acquire data on flow cytometer

Click to download full resolution via product page
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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